molecular formula C7H15NO B6202457 methyl[(4-methyloxolan-2-yl)methyl]amine, Mixture of diastereomers CAS No. 2282338-21-8

methyl[(4-methyloxolan-2-yl)methyl]amine, Mixture of diastereomers

Cat. No. B6202457
CAS RN: 2282338-21-8
M. Wt: 129.2
InChI Key:
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Description

Methyl[(4-methyloxolan-2-yl)methyl]amine is a chemical compound with the CAS Number: 2282338-21-8 . It has a molecular weight of 129.2 and is typically stored at 4 degrees Celsius . The compound is in liquid form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C7H15NO/c1-6-3-7(4-8-2)9-5-6/h6-8H,3-5H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Safety and Hazards

This compound is associated with several hazard statements, including H227, H315, H318, and H335 . These codes indicate that the compound is combustible, can cause skin irritation, can cause serious eye damage, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl[(4-methyloxolan-2-yl)methyl]amine involves the reaction of 4-methyloxolane-2-carbaldehyde with methylamine in the presence of a reducing agent to form the corresponding amine. The resulting amine is then reacted with formaldehyde and a catalyst to form the final product, which is a mixture of diastereomers.", "Starting Materials": [ "4-methyloxolane-2-carbaldehyde", "methylamine", "reducing agent", "formaldehyde", "catalyst" ], "Reaction": [ "Step 1: 4-methyloxolane-2-carbaldehyde is reacted with methylamine in the presence of a reducing agent, such as sodium borohydride or lithium aluminum hydride, to form the corresponding amine.", "Step 2: The resulting amine is then reacted with formaldehyde in the presence of a catalyst, such as sodium cyanoborohydride or sodium triacetoxyborohydride, to form the final product, which is a mixture of diastereomers.", "Step 3: The mixture of diastereomers can be separated using chromatography or other purification techniques to obtain the desired compound, methyl[(4-methyloxolan-2-yl)methyl]amine." ] }

CAS RN

2282338-21-8

Molecular Formula

C7H15NO

Molecular Weight

129.2

Purity

95

Origin of Product

United States

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